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Cas no 97033-27-7 (2,2'-Dichloro-3,3'-bipyridine)
2,2'-Dichloro-3,3'-bipyridine structure
Product Name:2,2'-Dichloro-3,3'-bipyridine
CAS No:97033-27-7
MF:C10H6Cl2N2
MW:225.074039936066
CID:91136
PubChem ID:13319518
Update Time:2024-10-25
2,2'-Dichloro-3,3'-bipyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-Dichloro-3,3'-bipyridine
- 2-chloro-3-(2-chloropyridin-3-yl)pyridine
- 3,3'-Bipyridine,2,2'-dichloro
- 2,2′-Dichloro-3,3′-bipyridine (ACI)
- 3,3'-Bipyridine, 2,2'-dichloro-
- 97033-27-7
- MFCD09037429
- F87360
- 2,2'-DICHLORO-[3,3']-BIPYRIDINE
- DTXSID20536699
-
- MDL： MFCD09037429
- Inchi： 1S/C10H6Cl2N2/c11-9-7(3-1-5-13-9)8-4-2-6-14-10(8)12/h1-6H
- InChI Key： UGCBXWMUKMWBSV-UHFFFAOYSA-N
- SMILES： ClC1C(C2C(Cl)=NC=CC=2)=CC=CN=1
Computed Properties
- Exact Mass: 223.99100
- Monoisotopic Mass: 223.9908036g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- Color/Form: White or cream powder
- Density: 1.363
- Melting Point: 116-122℃
- Boiling Point: 333.3°Cat760mmHg
- Flash Point: 185.6°C
- Refractive Index: 1.604
- PSA: 25.78000
- LogP: 3.45040
- Solubility: Not determined
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2,2'-Dichloro-3,3'-bipyridine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,2'-Dichloro-3,3'-bipyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,2'-Dichloro-3,3'-bipyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM126598-1g |
2,2'-dichloro-3,3'-bipyridine |
97033-27-7 | 95% | 1g |
$333 | 2021-08-05 | |
| Chemenu | CM126598-1g |
2,2'-dichloro-3,3'-bipyridine |
97033-27-7 | 95% | 1g |
$*** | 2023-05-04 | |
| Alichem | A029185401-1g |
2,2'-Dichloro-3,3'-bipyridine |
97033-27-7 | 95% | 1g |
$400.00 | 2023-08-31 | |
| 1PlusChem | 1P003FR2-1g |
2,2'-Dichloro-3,3'-bipyridine |
97033-27-7 | 95% | 1g |
$308.00 | 2024-04-19 | |
| Aaron | AR003FZE-1g |
2,2'-Dichloro-3,3'-bipyridine |
97033-27-7 | 95% | 1g |
$320.00 | 2025-02-13 | |
| A2B Chem LLC | AB59582-1g |
2,2'-Dichloro-3,3'-bipyridine |
97033-27-7 | 95% | 1g |
$380.00 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657830-1g |
2,2'-Dichloro-3,3'-bipyridine |
97033-27-7 | 98% | 1g |
￥2419.00 | 2024-04-23 | |
| Crysdot LLC | CD11001932-1g |
2,2'-Dichloro-3,3'-bipyridine |
97033-27-7 | 95+% | 1g |
$353 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X151055A-1g |
2,2'-Dichloro-3,3'-bipyridine |
97033-27-7 | 0.95 | 1g |
¥3628.8 | 2024-07-21 | |
| Ambeed | A346279-1g |
2,2'-Dichloro-3,3'-bipyridine |
97033-27-7 | 95% | 1g |
$345.0 | 2025-04-14 |
2,2'-Dichloro-3,3'-bipyridine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Copper Solvents: Methanol ; 0.5 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: 1826065-75-1 Solvents: Tetrahydrofuran ; 2 h, rt
1.2 Reagents: Nitrobenzene Solvents: Tetrahydrofuran ; overnight, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; rt
1.2 Reagents: Nitrobenzene Solvents: Tetrahydrofuran ; overnight, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; rt
Reference
- Extending motifs in lithiocuprate chemistry: unexpected structural diversity in thiocyanate complexes, Dalton Transactions, 2016, 45(14), 6094-6104
Production Method 3
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Catalysts: 1,10-Phenanthroline , Chloro(triphenylphosphine)gold Solvents: Acetonitrile , Water ; 24 h, rt
Reference
- Visible Light-Driven, Gold(I)-Catalyzed Preparation of Symmetrical (Hetero)biaryls by Homocoupling of Arylazo Sulfones, Journal of Organic Chemistry, 2022, 87(7), 4863-4872
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
- Bipyridines. Part XV. A novel convenient synthesis of some 3,3'-bipyridine derivatives, Bulletin of the Polish Academy of Sciences, 1984, 32(3-6), 105-14
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water
Reference
- Bipyridines. Part XVII. A convenient synthesis of some bipyridinediols and furodipyridines, Polish Journal of Chemistry, 1985, 59(10-12), 1141-8
2,2'-Dichloro-3,3'-bipyridine Raw materials
- [3,3'-Bipyridine]-2,2'-diamine
- Diazene, 1-(2-chloro-3-pyridinyl)-2-(methylsulfonyl)-
- 2-Chloropyridine-3-boronic acid
- 3,3'-Bipyridine, 2,2'-dinitro-
2,2'-Dichloro-3,3'-bipyridine Preparation Products
2,2'-Dichloro-3,3'-bipyridine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
97033-27-7 (2,2'-Dichloro-3,3'-bipyridine) Related Products
- 101001-94-9(3,3'-Bipyridine, 2-chloro-)
- 31557-57-0(2-Chloro-3-phenylpyridine)
- 1214360-90-3(2,5-Dichloro-3-(pyridin-3-yl)pyridine)
- 643082-10-4(2,2'-Dichloro-3,4'bipyridine)
- 18700-11-3(2,6-Dichloro-3-phenylpyridine)
- 101001-97-2(3,3'-Bipyridine, 6-chloro-)
- 138826-31-0(2,2',6,6'-Tetrachloro-3,4'-bipyridine)
- 942206-19-1(3,3'-Bipyridine,2,6'-dichloro-)
- 1187968-06-4(2-Chloro-3-(pyridin-4-yl)pyridine)
- 206438-08-6(6,6'-Dichloro-3,3'-bipyridine)
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